Cas no 1804896-02-3 (5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride)

• Product Name: 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride
• CAS No: 1804896-02-3
• MF: C₈H₄Br₂ClNO₂S
• MW: 373.448858261108
• CID: 4982189
• Update Time: 2025-10-29

5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Br2ClNO2S/c9-3-7-5(4-12)1-6(10)2-8(7)15(11,13)14/h1-2H,3H2
• InChI Key： GTKOZUXRJPLBNB-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(=CC=1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride

Comprehensive Overview of 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1804896-02-3)

5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1804896-02-3) is a highly specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound is characterized by its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a reactive sulfonyl chloride moiety. Its versatility makes it a valuable building block for constructing complex molecules, particularly in the development of bioactive compounds and agrochemicals.

In recent years, the demand for 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride has surged due to its role in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a precursor for kinase inhibitors and anticancer agents, aligning with the growing interest in targeted therapies. The compound's electron-withdrawing properties and ability to undergo nucleophilic substitution reactions make it indispensable in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, CAS No. 1804896-02-3 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern heterocyclic chemistry. Its benzenesulfonyl chloride core also facilitates the introduction of sulfonamide groups, a common motif in FDA-approved drugs. This aligns with the industry's focus on fragment-based drug design and structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations have also influenced the use of 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride. Innovations in catalytic processes and solvent-free reactions aim to minimize waste and improve atom economy, addressing the global push for sustainable chemical manufacturing. These advancements are particularly relevant given the compound's role in high-value fine chemicals.

For analytical chemists, CAS No. 1804896-02-3 presents interesting challenges in chromatographic separation and mass spectrometry due to its polyfunctional nature. Techniques like HPLC-MS and NMR spectroscopy are critical for purity assessment and structural elucidation, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

The compound's relevance extends to material science, where its aromatic sulfonyl group contributes to the development of advanced polymers and coating materials. This interdisciplinary appeal underscores its importance in both academic research and industrial applications, making it a frequent subject in patent literature and scientific publications.

In summary, 5-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1804896-02-3) is a multifaceted compound bridging chemical innovation and practical applications. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in the chemical and pharmaceutical sectors.